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Compound of Interest

Compound Name: Diphenylacetic Acid

Cat. No.: B108402 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Diphenylacetic acid, a common building block in organic synthesis, requires

careful management at the end of its lifecycle. This guide provides essential, step-by-step

information for the proper disposal of diphenylacetic acid, aligning with standard laboratory

safety protocols and regulatory requirements.

Core Principles of Chemical Waste Management
The disposal of diphenylacetic acid, as with any laboratory chemical, should not be

undertaken lightly. Improper disposal can lead to environmental contamination and potential

health hazards. The foundational principle is that hazardous wastes must be managed through

a designated hazardous waste program, typically overseen by an institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal company.[1][2] Under no

circumstances should diphenylacetic acid be disposed of down the drain or in regular trash.

[1][3][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the safe

handling and disposal of diphenylacetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b108402?utm_src=pdf-interest
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 117-34-0

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.25 g/mol

Acute Oral Toxicity (LD50, Rat) 5540 mg/kg

Acute Oral Toxicity (LD50,

Mouse)
3200 mg/kg

Melting Point 146-149 °C

log Pow (Partition Coefficient) 3.17

Procedural Steps for Disposal
The following steps outline the standard operating procedure for the collection and disposal of

diphenylacetic acid waste in a laboratory setting.

1. Waste Identification and Segregation:

Treat all unwanted diphenylacetic acid, whether in solid form or in solution, as hazardous

waste.

Segregate diphenylacetic acid waste from other waste streams to avoid incompatible

mixtures. For instance, store it separately from strong bases and oxidizing agents.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting

diphenylacetic acid waste. The original container is often the best choice if it is in good

condition.

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Diphenylacetic Acid." Avoid using abbreviations or chemical formulas.
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The label should also include the date of waste generation, the laboratory or room number,

and the principal investigator's name and contact information.

3. Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Keep the container securely closed at all times, except when adding waste.

It is advisable to use secondary containment, such as a larger, chemically resistant bin, for

liquid waste containers to mitigate spills.

4. Requesting Disposal:

Once the waste container is full or is no longer needed, arrange for its disposal through your

institution's EHS office or a contracted hazardous waste disposal service.

Follow the specific procedures of your institution for requesting a waste pickup, which may

involve submitting an online form or contacting the EHS office directly.

5. Handling Spills and Empty Containers:

In the event of a spill, sweep up the solid material and place it in a designated hazardous

waste container. Clean the contaminated surface with water, and collect the cleaning

materials as hazardous waste.

Empty containers that held diphenylacetic acid must be managed as hazardous waste. It is

recommended to triple-rinse the container with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste. After thorough rinsing and drying, and once

all hazardous labels are defaced or removed, the container may be disposed of as regular

trash, depending on institutional policies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

diphenylacetic acid.
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no longer in use?

Request waste pickup from
EHS or licensed disposal company

Yes

Proper disposal by authorized personnel

Accidental Spill

Clean up spill using appropriate PPE
and collect residue as hazardous waste

Empty Container

Triple-rinse with appropriate solvent.
Collect rinsate as hazardous waste.

Deface label and dispose of
container as per institutional policy

Click to download full resolution via product page

Caption: Decision workflow for diphenylacetic acid disposal.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of diphenylacetic acid, fostering a culture of safety and environmental responsibility.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed

local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://www.benchchem.com/product/b108402?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b108402#diphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108402#diphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108402#diphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108402#diphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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